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Compound Name: Hsd17B13-IN-94

Cat. No.: B12363697 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing Hsd17B13-IN-94, a potent

and selective inhibitor of 17β-hydroxysteroid dehydrogenase 13 (HSD17B13), in primary

human hepatocytes. This document outlines the mechanism of action, experimental protocols,

and data presentation for studying the effects of HSD17B13 inhibition on lipid metabolism and

cellular health in a physiologically relevant in vitro model. While the specific nomenclature

"Hsd17B13-IN-94" is not widely documented, the extensively characterized and publicly

available inhibitor BI-3231 will be used as the reference compound for all protocols and data

presented herein, as it is considered the first potent and selective chemical probe for

HSD17B13.

Introduction
17β-hydroxysteroid dehydrogenase 13 (HSD17B13) is a lipid droplet-associated enzyme

predominantly expressed in the liver.[1] Upregulation of HSD17B13 is associated with non-

alcoholic fatty liver disease (NAFLD), suggesting its role in the pathogenesis of hepatic

steatosis. Inhibition of HSD17B13 presents a promising therapeutic strategy for liver diseases

characterized by excessive lipid accumulation. Hsd17B13-IN-94 (referenced as BI-3231) is a

small molecule inhibitor that has been shown to effectively reduce triglyceride accumulation in

hepatocytes, making it a valuable tool for in vitro studies.[2]
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HSD17B13 is involved in lipid metabolism, and its expression is regulated by the liver X

receptor α (LXRα) via the sterol regulatory element-binding protein-1c (SREBP-1c), a key

transcription factor in lipogenesis.[1][3][4] Hsd17B13-IN-94 acts as a potent and selective

inhibitor of HSD17B13. Its mechanism of inhibition is uncompetitive with respect to the cofactor

NAD+.

Quantitative Data Summary
The following table summarizes the key quantitative data for Hsd17B13-IN-94 (BI-3231) from

in vitro studies.

Parameter Species Value Reference

IC₅₀ Human HSD17B13 1 nM [5]

Mouse HSD17B13 13 nM [5]

Metabolic Stability
Human Liver

Microsomes
High [5]

Human Hepatocytes Moderate [5]

Signaling Pathway
The following diagram illustrates the signaling pathway involved in the regulation of HSD17B13

expression and its role in lipid metabolism within hepatocytes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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